N-1,3-benzothiazol-2-yl-2-(2-phenylethyl)benzamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(2-phenylethyl)benzamide
• InChI: InChI=1S/C22H18N2OS/c25-21(24-22-23-19-12-6-7-13-20(19)26-22)18-11-5-4-10-17(18)15-14-16-8-2-1-3-9-16/h1-13H,14-15H2,(H,23,24,25)
• InChI Key: KXJACKKBIVFRGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=CC=CC=C2C(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C22H18N2OS
• Molecular Weight: 358.5 g/mol

Description

N-1,3-benzothiazol-2-yl-2-(2-phenylethyl)benzamide, also known as BZT-1, is a chemical compound that has been extensively studied for its potential use in scientific research. BZT-1 belongs to a class of compounds known as phenylethylamines, which have been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-1,3-benzothiazol-2-yl-2-(2-phenylethyl)benzamide is complex and not yet fully understood. However, it is believed that N-1,3-benzothiazol-2-yl-2-(2-phenylethyl)benzamide acts by inhibiting the reuptake of dopamine in the brain. This leads to an increase in the concentration of dopamine in the synapse, which can have a variety of effects on neuronal function and behavior.
Biochemical and Physiological Effects
N-1,3-benzothiazol-2-yl-2-(2-phenylethyl)benzamide has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to increase locomotor activity in rats, which suggests that it has a stimulant-like effect on the central nervous system. N-1,3-benzothiazol-2-yl-2-(2-phenylethyl)benzamide has also been shown to have anxiolytic and antidepressant-like effects, which suggests that it may have potential therapeutic applications in the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-1,3-benzothiazol-2-yl-2-(2-phenylethyl)benzamide in lab experiments is its high affinity and selectivity for dopamine transporters. This makes it a valuable tool for studying the role of dopamine in various physiological and pathological processes. However, there are also some limitations to using N-1,3-benzothiazol-2-yl-2-(2-phenylethyl)benzamide in lab experiments. For example, it is a relatively complex molecule to synthesize, which can make it difficult to obtain in large quantities. Additionally, its effects on other neurotransmitter systems are not yet fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on N-1,3-benzothiazol-2-yl-2-(2-phenylethyl)benzamide. One area of interest is the development of new N-1,3-benzothiazol-2-yl-2-(2-phenylethyl)benzamide analogs that have improved pharmacological properties, such as increased potency or selectivity for dopamine transporters. Another area of interest is the use of N-1,3-benzothiazol-2-yl-2-(2-phenylethyl)benzamide in the development of new treatments for psychiatric disorders, such as depression and anxiety. Finally, there is also potential for using N-1,3-benzothiazol-2-yl-2-(2-phenylethyl)benzamide as a tool for studying the role of dopamine in various neurological disorders, such as Parkinson's disease and schizophrenia.
Conclusion
In conclusion, N-1,3-benzothiazol-2-yl-2-(2-phenylethyl)benzamide is a valuable tool for studying the role of dopamine in various physiological and pathological processes. Its high affinity and selectivity for dopamine transporters make it a valuable tool for lab experiments, although there are also some limitations to its use. Future research on N-1,3-benzothiazol-2-yl-2-(2-phenylethyl)benzamide has the potential to lead to the development of new treatments for psychiatric disorders and a better understanding of the role of dopamine in various neurological disorders.

Scientific Research Applications

N-1,3-benzothiazol-2-yl-2-(2-phenylethyl)benzamide has been studied extensively for its potential use in scientific research. One of the primary applications of N-1,3-benzothiazol-2-yl-2-(2-phenylethyl)benzamide is as a dopamine transporter ligand, which means that it has the ability to bind to dopamine transporters in the brain. This property has made N-1,3-benzothiazol-2-yl-2-(2-phenylethyl)benzamide a valuable tool for studying the role of dopamine in various physiological and pathological processes.